Cas no 1898118-15-4 (tert-butyl N-2-methoxy-4-(piperidin-3-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-methoxy-4-(piperidin-3-yl)phenylcarbamate
• CAS No: 1898118-15-4
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 6110330
• PubChem ID: 117491702
• Update Time: 2025-08-03

tert-butyl N-2-methoxy-4-(piperidin-3-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-methoxy-4-(piperidin-3-yl)phenylcarbamate
• EN300-1902842
• 1898118-15-4
• tert-butyl N-[2-methoxy-4-(piperidin-3-yl)phenyl]carbamate

• Inchi： 1S/C17H26N2O3/c1-17(2,3)22-16(20)19-14-8-7-12(10-15(14)21-4)13-6-5-9-18-11-13/h7-8,10,13,18H,5-6,9,11H2,1-4H3,(H,19,20)
• InChI Key： OPXRPENDDHHWHJ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1CNCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-2-methoxy-4-(piperidin-3-yl)phenylcarbamate

Professional Introduction to Tert-butyl N-2-methoxy-4-(piperidin-3-yl)phenylcarbamate (CAS No. 1898118-15-4)

Tert-butyl N-2-methoxy-4-(piperidin-3-yl)phenylcarbamate, with the CAS number 1898118-15-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group, a methoxy substituent, and a piperidin-3-yl moiety, contribute to its unique chemical properties and make it a subject of interest for further investigation.

The tert-butyl N-2-methoxy-4-(piperidin-3-yl)phenylcarbamate structure is characterized by its aromatic backbone, which is functionalized with various substituents that enhance its reactivity and biological interactions. The tert-butyl group, for instance, provides steric hindrance and stability to the molecule, while the methoxy group introduces polarity and potential hydrogen bonding capabilities. The piperidin-3-yl moiety is particularly noteworthy as it is often associated with enhanced solubility and bioavailability in pharmaceutical compounds.

In recent years, there has been a growing interest in carbamate-based compounds due to their role as intermediates in the synthesis of various active pharmaceutical ingredients (APIs). The CAS no 1898118-15-4 identifier ensures that researchers can reliably access and reference this compound in their studies. The synthesis of this compound involves multi-step organic reactions, including condensation reactions, nucleophilic substitutions, and protection-deprotection strategies, which are critical for achieving the desired purity and yield.

One of the most compelling aspects of Tert-butyl N-2-methoxy-4-(piperidin-3-yl)phenylcarbamate is its potential application in drug discovery. Researchers have been exploring its pharmacological properties to identify new therapeutic targets. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The presence of the piperidin-3-yl group particularly makes it a candidate for modulating neurotransmitter systems, which could have implications in treating neurological disorders.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like Tert-butyl N-2-methoxy-4-(piperidin-3-yl)phenylcarbamate. These methods allow researchers to predict binding affinities and interactions with biological targets without the need for extensive experimental trials. This approach has significantly accelerated the drug discovery process and has led to the identification of novel lead compounds with promising therapeutic profiles.

The role of tert-butyl N-2-methoxy-4-(piperidin-3-yl)phenylcarbamate in medicinal chemistry extends beyond its direct use as an API. It serves as a valuable building block for more complex molecules, allowing chemists to design derivatives with enhanced efficacy and reduced side effects. The flexibility offered by its structural framework makes it an attractive candidate for structure-based drug design (SBDD), where the three-dimensional structure of the target protein is used to guide the development of new drugs.

In clinical trials, compounds derived from carbamates have shown promise in treating a variety of conditions, including pain management, inflammation, and infectious diseases. While Tert-butyl N-2-methoxy-4-(piperidin-3-yl)phenylcarbamate itself may not be currently approved for any specific indication, its analogs have been tested in preclinical models with encouraging results. These studies provide a foundation for future clinical development and highlight the compound's potential as a pharmacological tool.

The synthesis and characterization of CAS no 1898118-15-4 also contribute to our understanding of carbamate chemistry. Researchers are continuously refining synthetic routes to improve yield and purity while reducing environmental impact. Green chemistry principles are being increasingly adopted in these processes, emphasizing sustainable practices such as solvent recovery, catalytic efficiency, and waste minimization.

The future prospects for Tert-butyl N-2-methoxy-4-(piperidin-3-y)pheny]carbamate are promising given its unique structural features and potential biological activities. As research progresses, we can expect to see more derivatives being developed and tested for various therapeutic applications. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible medical benefits for patients worldwide.